Cas no 1592647-35-2 (1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol)

• Product Name: 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• CAS No: 1592647-35-2
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5969649
• PubChem ID: 102756229
• Update Time: 2025-05-19

1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol
• EN300-1930908
• 1592647-35-2
• 1-[2-methyl-4-(trifluoromethyl)phenyl]-2-(methylamino)ethan-1-ol

• Inchi： 1S/C11H14F3NO/c1-7-5-8(11(12,13)14)3-4-9(7)10(16)6-15-2/h3-5,10,15-16H,6H2,1-2H3
• InChI Key： AATJOLCQVRTVRY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(CNC)O)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol

Introduction to 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1592647-35-2)

1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1592647-35-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, is a derivative of phenylethanol and incorporates a trifluoromethyl group and a methylamino substituent, which contribute to its distinct chemical properties and biological activities.

The trifluoromethyl group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing effect and high lipophilicity. These properties make it an attractive moiety for enhancing the pharmacokinetic and pharmacodynamic profiles of drug candidates. In the context of 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol, the trifluoromethyl group likely plays a crucial role in modulating its interactions with biological targets, potentially improving its bioavailability and metabolic stability.

The methylamino substituent, on the other hand, is a common functional group in many biologically active compounds. It can participate in hydrogen bonding and other non-covalent interactions, which are essential for the binding affinity and selectivity of drugs to their target proteins. In this compound, the methylamino group may enhance its ability to interact with specific receptors or enzymes, thereby contributing to its therapeutic potential.

Recent studies have explored the potential applications of 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol in various therapeutic areas. One notable area of interest is its use as a lead compound for the development of novel antidepressants. Research has shown that compounds with similar structural features can modulate serotonin and norepinephrine reuptake, which are key mechanisms in the treatment of mood disorders. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant antidepressant-like effects in preclinical models, suggesting its potential as a promising candidate for further drug development.

In addition to its potential as an antidepressant, 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. Compounds that can effectively modulate these pathways have the potential to treat a wide range of inflammatory diseases. A recent study published in the European Journal of Pharmacology demonstrated that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

The structural diversity and functional versatility of 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol make it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the synthesis and screening of large libraries of compounds to identify those with optimal biological activity. This approach has been successfully applied to discover new lead compounds for various therapeutic targets. Researchers at several pharmaceutical companies have utilized combinatorial chemistry techniques to generate novel derivatives of this compound, some of which have shown improved potency and selectivity compared to the parent molecule.

Safety and toxicity profiles are critical considerations in drug development. Preliminary studies on 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol have indicated that it exhibits low toxicity at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine appropriate dosing regimens. These studies will also help identify any potential side effects or adverse reactions associated with long-term use.

In conclusion, 1-2-methyl-4-(trifluoromethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1592647-35-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the trifluoromethyl and methylamino groups, contribute to its favorable pharmacological properties. Ongoing research continues to explore its potential as a lead compound for the development of new drugs targeting mood disorders, inflammation, and other diseases. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available to healthcare professionals.